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Compound of Interest

Compound Name: 1-Pyrrolidino-1-cyclopentene

Cat. No.: B128113 Get Quote

An In-Depth Technical Guide to 1-(1-Cyclopenten-1-yl)pyrrolidine (CAS 7148-07-4)

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 1-(1-cyclopenten-1-yl)pyrrolidine, CAS number 7148-07-4. The content is

tailored for researchers, scientists, and professionals in drug development, focusing on the

compound's role as a key synthetic intermediate.

Introduction
1-(1-Cyclopenten-1-yl)pyrrolidine is a cyclic enamine widely utilized in organic synthesis. It is

not recognized for intrinsic biological activity but serves as a crucial nucleophilic building block

for the construction of complex molecular architectures. Its primary utility lies in its function as a

stable and easily handled enamine, enabling selective α-alkylation and α-acylation of the

parent ketone, cyclopentanone. This reactivity is fundamental to its application in the synthesis

of several active pharmaceutical ingredients (APIs), including the angiotensin-converting

enzyme (ACE) inhibitor Ramipril and the marine alkaloid Halichlorine, an inhibitor of Vascular

Cell Adhesion Molecule-1 (VCAM-1) expression. This guide details its properties, synthesis,

and key applications, providing protocols for its preparation and subsequent use in synthetically

important reactions.

Chemical and Physical Properties
1-(1-Cyclopenten-1-yl)pyrrolidine is a flammable, clear to light yellow liquid. It is sensitive to

moisture and air, necessitating storage under an inert atmosphere such as dry nitrogen[1]. Key

physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 7148-07-4 [2][3]

Molecular Formula C₉H₁₅N [2][3]

Molecular Weight 137.22 g/mol [3]

Appearance Clear yellow to brown liquid [4]

Boiling Point 100-110 °C at 15 mmHg [4]

Density 0.941 g/mL at 25 °C

Refractive Index (n20/D) 1.5155

Flash Point 47 °C (116.6 °F) - closed cup [4]

Storage Temperature 2-8 °C [4]

pKa (Predicted) 8.90 ± 0.20

LogP (Predicted) 2.27

Synonyms: N-(1-Cyclopenten-1-yl)pyrrolidine, 1-Pyrrolidinocyclopentene, Cyclopentanone

pyrrolidine enamine[5].

Synthesis and Experimental Protocols
The most common and efficient method for preparing 1-(1-cyclopenten-1-yl)pyrrolidine is the

acid-catalyzed condensation of cyclopentanone with pyrrolidine, with azeotropic removal of

water to drive the reaction to completion[1].

Experimental Protocol: Synthesis of 1-(1-Cyclopenten-1-
yl)pyrrolidine
Materials:

Cyclopentanone (1.0 mol)

Pyrrolidine (1.5 mol)[6]
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p-Toluenesulfonic acid monohydrate (catalytic amount, e.g., 0.05 mol)[6]

Toluene (as solvent)

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

cyclopentanone, pyrrolidine, p-toluenesulfonic acid, and toluene[6].

Heat the mixture to reflux (approximately 110 °C)[6]. Water will be removed azeotropically

and collected in the Dean-Stark trap.

Monitor the reaction by TLC until the starting ketone is consumed (typically 4-6 hours)[7].

Cool the reaction mixture to room temperature.

Remove the solvent (toluene) under reduced pressure[6].

Purify the crude product by vacuum distillation to yield 1-(1-cyclopenten-1-yl)pyrrolidine as a

colorless to pale yellow oil[6]. A typical reported yield is 94.6%[6].
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Synthesis Workflow

Cyclopentanone + Pyrrolidine
+ p-TsOH (catalyst)

in Toluene

Heat to Reflux
(Azeotropic Water Removal

via Dean-Stark Trap)

1. Condensation

Solvent Removal
(Reduced Pressure)

2. Reaction Completion

Vacuum Distillation

3. Isolation

1-(1-Cyclopenten-1-yl)pyrrolidine

4. Purification
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Stork Enamine Reaction Mechanism

1-(1-Cyclopenten-1-yl)pyrrolidine
(Nucleophile)

Nucleophilic Addition
(C-C Bond Formation)

Electrophile
(e.g., Michael Acceptor, Alkyl Halide)

Iminium Salt Intermediate

Aqueous Acid Hydrolysis

α-Substituted Cyclopentanone

Role in Pharmaceutical Synthesis

1-(1-Cyclopenten-1-yl)pyrrolidine
(CAS 7148-07-4) Key IntermediatesStork Enamine Reaction

Ramipril
(ACE Inhibitor)

Further Synthetic Steps

Halichlorine / Pinnaic Acid
(VCAM-1 Inhibitor)Further Synthetic Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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